![molecular formula C6H8N2O2 B2561099 N-[2-cyano-2-(methoxymethylidene)ethyl]formamide CAS No. 887927-36-8](/img/structure/B2561099.png)
N-[2-cyano-2-(methoxymethylidene)ethyl]formamide
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Overview
Description
N-[2-cyano-2-(methoxymethylidene)ethyl]formamide is a useful research compound. Its molecular formula is C6H8N2O2 and its molecular weight is 140.142. The purity is usually 95%.
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Scientific Research Applications
Intermolecular Interactions and Properties
Studies on formamide and its mixtures with 2-alkoxyethanols have provided insights into the viscosity and molecular interactions of such mixtures. For example, research on the viscometric properties of formamide with 2-methoxyethanol and 2-ethoxyethanol at various temperatures has shown positive viscosity deviations, suggesting strong intermolecular interactions between formamide and 2-alkoxyethanol molecules. These findings are critical for understanding the physicochemical behavior of formamide in different solvents and conditions, which can have applications in material science and chemical engineering (Awasthi & Awasthi, 2012).
Synthesis of Chemical Compounds
Research into the synthesis of chemical compounds using formamide as a key reagent has led to the development of various synthetic methods and new compounds. For instance, a study on the synthesis of fused pyran derivatives from ethyl benzoylacetate and 2-benzylidenemalanonitrile, involving reactions with formamide, highlights formamide's role in the creation of potentially biologically active compounds. This research is essential for the pharmaceutical industry and the development of new materials (Shehab & Ghoneim, 2016).
Catalytic and Synthetic Applications
Formamide's potential for generating "CN" units through Ni-mediated dehydration has been explored, offering a novel approach to the hydrocyanation of alkynes and cyanation of aryl halides. This method utilizes formamide as a convenient source for the nitrile unit, representing a significant advancement in synthetic organic chemistry and catalysis (Yang et al., 2019).
Formylation of Amines
A convenient procedure for the N-formylation of amines, including amino acids using formamide and sodium methoxide, has been developed. This method provides moderate to excellent yields and showcases formamide's versatility as a reagent for functional group transformations in organic synthesis (Joseph et al., 2013).
Mechanism of Action
Properties
IUPAC Name |
N-[(Z)-2-cyano-3-methoxyprop-2-enyl]formamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O2/c1-10-4-6(2-7)3-8-5-9/h4-5H,3H2,1H3,(H,8,9)/b6-4+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MALVKZOCFYZYBF-GQCTYLIASA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC=C(CNC=O)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CO/C=C(/CNC=O)\C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
140.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.